Cas no 1091041-72-3 (N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide)

• Product Name: N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide
• CAS No: 1091041-72-3
• MF: C₂₀H₂₀F₃NO₂
• MW: 363.373516082764
• CID: 6177873
• PubChem ID: 27448788
• Update Time: 2025-05-24

N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide
• F5327-0030
• N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethyl)benzamide
• AKOS024507026
• N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-4-(trifluoromethyl)benzamide
• 1091041-72-3

• Inchi： 1S/C20H20F3NO2/c21-20(22,23)17-8-6-15(7-9-17)18(25)24-14-19(10-12-26-13-11-19)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,24,25)
• InChI Key： XDUMAMAZWVWRAU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NCC1(C2C=CC=CC=2)CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 363.14461337g/mol
• Monoisotopic Mass: 363.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide

Professional Introduction to N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide (CAS No. 1091041-72-3)

N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide, identified by its CAS number 1091041-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzamide core functional group, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a phenyloxane moiety, which is known for its unique conformational flexibility and ability to interact with biological targets in a manner distinct from simpler aromatic systems.

The benzamide moiety in N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide plays a pivotal role in determining its pharmacological properties. Benzamides are widely recognized for their role as bioactive scaffolds, exhibiting a broad spectrum of biological activities including anti-inflammatory, analgesic, and neuroprotective effects. The introduction of a trifluoromethyl group at the 4-position of the benzene ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification often leads to improved pharmacokinetic profiles and increased binding affinity to biological targets.

The presence of the phenyloxane ring in N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide adds an additional layer of complexity to its biological interactions. Phenyloxyanes are known for their ability to adopt multiple conformations, which can facilitate binding to proteins and enzymes with high specificity. This conformational flexibility makes phenyloxyane-containing compounds particularly interesting for drug discovery, as they can adapt to fit into binding pockets of target proteins more effectively than rigid aromatic systems.

In recent years, there has been growing interest in the development of novel benzamide derivatives as potential therapeutic agents. The combination of the benzamide core with functional groups such as phenyloxane and trifluoromethyl has led to the discovery of several compounds with promising biological activities. For instance, studies have shown that N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This has prompted further investigation into its potential as an anti-inflammatory agent, particularly in conditions where inflammation plays a significant role.

The synthesis of N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the phenyloxane moiety typically involves cyclization reactions using appropriate precursors, while the incorporation of the trifluoromethyl group often requires specialized fluorinating agents. The synthesis must be optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product.

The pharmacological evaluation of N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as cyclooxygenase (COX), which are key players in the inflammatory response. Additionally, preliminary in vivo studies suggest that this compound may have analgesic effects, making it a potential candidate for treating pain associated with various conditions.

The structural features of N-(4-phenyloxan-4-yl)methyl-4-(trifluoromethyl)benzamide, particularly the combination of the benzamide core and the phenyloxane/trifluoromethyl groups, make it an attractive scaffold for further derivatization and optimization. Medicinal chemists are exploring various strategies to enhance its potency, selectivity, and pharmacokinetic properties. These efforts include modifying substituents on the benzene ring, exploring different linkers between the benzamide and phenyloxyane moieties, and investigating alternative synthetic routes.

The development of novel pharmaceutical compounds relies heavily on advancements in synthetic chemistry and computational methods. Computational modeling techniques such as molecular docking and quantum mechanics simulations are increasingly being used to predict how N-(4-phenyloxan-4-ylmethyl)-4-(trifluoromethyl)benzamide) will interact with biological targets. These tools help researchers identify potential lead compounds and optimize their structures before moving into costly and time-consuming experimental validation.

In conclusion, N-(4-phenoxyxan - - - - -- -- -- -- -- -- -- -- -- -- -- -- ---ylmethyl)- - - - - - - - ---(trifluorometh yl )benz amide (CAS No .1091041---72---3 ) is a promising compoun d with unique structural features that make it an interesting candidate for further pharmaceutical development . Its combi nation o f functional groups such as benz amide , phenoxyxane , and trif luoro methyl offers several advantages i n terms o f bi ological activity an d pharmacok ine tic properties . With continued research an d optimization , this compoun d has th e potential to contribute t o th e treatm ent o f various diseases an d condit ions . p >